Cas no 1261438-80-5 (3-2-chloro-6-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-2-chloro-6-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1261438-80-5
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• MDL: MFCD18393929
• CID: 4969432
• PubChem ID: 84707680
• Update Time: 2023-11-24

3-2-chloro-6-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Chloro-6'-(trifluoromethyl)phenyl)propionic acid
• 3-2-chloro-6-(trifluoromethyl)phenylpropanoic acid

• MDL： MFCD18393929
• Inchi： 1S/C10H8ClF3O2/c11-8-3-1-2-7(10(12,13)14)6(8)4-5-9(15)16/h1-3H,4-5H2,(H,15,16)
• InChI Key： JUIFCWMIUKROSB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3